Cas no 1707667-92-2 (6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine)

• Product Name: 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine
• CAS No: 1707667-92-2
• MF: C₁₀H₁₁ClF₂N₄
• MW: 260.670947313309
• CID: 5742906
• PubChem ID: 97627736
• Update Time: 2025-05-22

6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(difluoromethyl)-7-(2-methylpropyl)-7H-purine
• 1707667-92-2
• 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine
• 6-Chloro-2-difluoromethyl-7-isobutyl-7H-purine

• Inchi： 1S/C10H11ClF2N4/c1-5(2)3-17-4-14-9-6(17)7(11)15-10(16-9)8(12)13/h4-5,8H,3H2,1-2H3
• InChI Key： KMRRHAZRIOADDO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(C(F)F)N=1)N=CN2CC(C)C

Computed Properties

• Exact Mass: 260.0640304g/mol
• Monoisotopic Mass: 260.0640304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.6Ų

Additional information on 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine

6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine (CAS No. 1707667-92-2): A Comprehensive Overview

6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine (CAS No. 1707667-92-2) is a specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro-difluoromethyl-isobutyl substitution pattern, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its molecular structure, C10H11ClF2N4, offers a versatile scaffold for drug development, particularly in targeting enzyme inhibition and modulating cellular signaling pathways.

The growing interest in 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine stems from its potential applications in medicinal chemistry. Researchers are actively exploring its role in the development of kinase inhibitors, which are pivotal in treating various diseases, including cancer and inflammatory disorders. The difluoromethyl group enhances the compound's metabolic stability, making it a valuable building block for drug discovery programs. Additionally, its isobutyl side chain contributes to improved lipophilicity, facilitating better membrane permeability and bioavailability.

In recent years, the demand for high-purity 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to act as a purine analog has opened new avenues for designing next-generation pharmaceuticals. Its synthesis typically involves multi-step organic reactions, with careful optimization to ensure high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity and purity.

One of the most searched questions about 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine revolves around its mechanism of action in biological systems. Studies suggest that this compound can interfere with ATP-binding sites of enzymes, thereby inhibiting their activity. This property is particularly valuable in developing anti-proliferative agents for cancer therapy. Furthermore, its chloro and difluoromethyl groups enhance its binding affinity to target proteins, making it a promising candidate for structure-activity relationship (SAR) studies.

The market for 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine is expected to grow steadily, fueled by increasing investments in biopharmaceutical research and personalized medicine. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand from academic and industrial laboratories. Quality control remains a top priority, with stringent protocols in place to ensure batch-to-batch consistency and compliance with regulatory standards.

From a safety and handling perspective, 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine should be stored under inert conditions to prevent degradation. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of gloves and eye protection, are recommended during handling. Researchers often inquire about its solubility profile, which includes compatibility with common organic solvents like DMSO and methanol, facilitating its use in various experimental setups.

In conclusion, 6-Chloro-2-(difluoromethyl)-7-isobutyl-7H-purine (CAS No. 1707667-92-2) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for drug development and biochemical studies. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and precision medicine.